Cas no 1555378-15-8 (2-Bromo-6-(propan-2-yl)pyridine-4-carboxylic acid)

• Product Name: 2-Bromo-6-(propan-2-yl)pyridine-4-carboxylic acid
• CAS No: 1555378-15-8
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 5736410
• PubChem ID: 83236075
• Update Time: 2025-05-24

2-Bromo-6-(propan-2-yl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(propan-2-yl)pyridine-4-carboxylicacid
• EN300-734185
• 1555378-15-8
• AKOS021558318
• 2-bromo-6-(propan-2-yl)pyridine-4-carboxylic acid
• 4-Pyridinecarboxylic acid, 2-bromo-6-(1-methylethyl)-
• 2-Bromo-6-(propan-2-yl)pyridine-4-carboxylic acid

• Inchi： 1S/C9H10BrNO2/c1-5(2)7-3-6(9(12)13)4-8(10)11-7/h3-5H,1-2H3,(H,12,13)
• InChI Key： AKRQXKDQSUHVDG-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.511±0.06 g/cm3(Predicted)
• Boiling Point: 407.8±45.0 °C(Predicted)
• pka: 3.02±0.10(Predicted)

Additional information on 2-Bromo-6-(propan-2-yl)pyridine-4-carboxylic acid

2-Bromo-6-(propan-2-yl)pyridine-4-carboxylic Acid: A Comprehensive Overview

The compound 2-Bromo-6-(propan-2-yl)pyridine-4-carboxylic acid, identified by the CAS number 1555378-15-8, is a fascinating molecule with significant potential in various fields of chemistry and biology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug discovery, agrochemicals, and materials science. The structure of this molecule consists of a pyridine ring substituted with a bromine atom at position 2, an isopropyl group at position 6, and a carboxylic acid group at position 4. These substituents contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Bromo-6-(propan-2-yl)pyridine-4-carboxylic acid. Researchers have employed various strategies, including Suzuki-Miyaura coupling reactions and nucleophilic aromatic substitution, to construct this molecule. The presence of the bromine atom at position 2 makes it an excellent candidate for further functionalization, such as introducing bioactive groups or modifying its pharmacokinetic properties. This has led to its exploration in drug design, particularly in targeting specific receptors or enzymes associated with diseases like cancer and neurodegenerative disorders.

In the context of biological activity, 2-Bromo-6-(propan-2-yl)pyridine-4-carboxylic acid has shown promising results in vitro studies. For instance, it has demonstrated moderate inhibitory effects on certain kinases, which are key players in cellular signaling pathways. Additionally, its carboxylic acid group allows for the formation of amide bonds, facilitating its incorporation into peptide-based therapeutics. Recent studies have also highlighted its potential as a building block for constructing more complex molecular architectures, such as macrocycles and supramolecular assemblies.

The isopropyl group at position 6 plays a crucial role in modulating the physical properties of this compound. It increases the lipophilicity of the molecule, which is essential for improving its bioavailability and permeability across biological membranes. This feature has made it an attractive candidate for drug delivery systems, where maintaining a balance between hydrophilicity and lipophilicity is critical. Furthermore, the steric hindrance introduced by the isopropyl group can influence the molecule's interactions with target proteins, potentially enhancing selectivity and reducing off-target effects.

From an environmental perspective, the synthesis and application of 2-Bromo-6-(propan-2-yl)pyridine-4-carboxylic acid have been scrutinized to ensure sustainability. Researchers have explored green chemistry approaches, such as using microwave-assisted synthesis and catalytic systems that minimize waste generation. These efforts align with the growing demand for eco-friendly chemical processes in the pharmaceutical and agrochemical industries.

In conclusion, 2-Bromo-6-(propan-2-yl)pyridine-4-carboxylic acid represents a valuable addition to the arsenal of chemical tools available for addressing complex scientific challenges. Its unique structure, coupled with recent advancements in synthetic methods and biological applications, positions it as a key player in future research endeavors. As our understanding of this compound deepens, it is likely to find even more innovative uses across diverse disciplines.